Duvoglustat hydrochloride

• IUPAC Name: (2R,3R,4R,5S)-2-(hydroxymethyl)piperidine-3,4,5-triol;hydrochloride
• InChI: InChI=1S/C6H13NO4.ClH/c8-2-3-5(10)6(11)4(9)1-7-3;/h3-11H,1-2H2;1H/t3-,4+,5-,6-;/m1./s1
• InChI Key: ZJIHMALTJRDNQI-VFQQELCFSA-N
• Canonical SMILES: C1C(C(C(C(N1)CO)O)O)O.Cl
• Isomeric SMILES: C1[C@@H]([C@H]([C@@H]([C@H](N1)CO)O)O)O.Cl
• Molecular Formula: C6H14ClNO4
• DSSTOX Substance ID: DTXSID401017351
• Molecular Weight: 199.63 g/mol
• Mechanism of Action: AT2220 is designed to act as a pharmacological chaperone by selectively binding to the misfolded enzyme responsible for Pompe disease, Gaa. After binding to the enzyme, it is thought that AT2220 promotes the proper folding, processing, and trafficking of the enzyme from the endoplasmic reticulum to its final destination, the lysosome, the area of the cell where the enzyme does its work. Once it reaches the lysosome, the pharmacological chaperone is displaced, and the enzyme can perform its normal function, which is the breakdown of its natural substrate, glycogen.
• CAS RN: 73285-50-4

Description

Duvoglustat hydrochloride is an inhibitor of the enzyme glucosylceramide synthase (GCS), which is involved in the biosynthesis of sphingolipids. Sphingolipids are a class of lipids found in all eukaryotic cells, and they play important roles in cell signaling, membrane trafficking, and cell growth and differentiation. This compound is a novel inhibitor of GCS, and it has been studied for its potential applications in treating diseases associated with sphingolipid metabolism.

Scientific Research Applications

• Pompe Disease Treatment : Duvoglustat hydrochloride is found to increase active acid α-glucosidase exposure in plasma and skeletal muscles in patients with Pompe disease. This could potentially lead to a greater reduction in substrate in muscle, contributing to the treatment of this condition (Kishnani et al., 2017).

• Psychiatric Disorders : Duloxetine hydrochloride, a related compound, has been explored for its effectiveness in treating mood spectrum disorders, panic disorder, borderline personality disorder, and schizophrenia. More studies are needed to confirm its role in these psychiatric conditions (Muscatello et al., 2019).

• Transdermal Drug Delivery : The development of transdermal patches for duloxetine hydrochloride shows promise in reducing dosing frequency, improving patient compliance, and enhancing bioavailability (Singh & Bali, 2016).

• Pharmaceutical Analysis and Quality Control : Various analytical methods have been developed for the quantitative analysis and quality control of duloxetine hydrochloride in pharmaceutical formulations. These methods include spectrophotometry, chemometrics, high-performance thin-layer chromatography (HPTLC), and reverse-phase high-performance liquid chromatography (RP-HPLC) (Naguib et al., 2020; Anwar et al., 2020; Dhaneshwar et al., 2008; Chhalotiya et al., 2010).

• Environmental Analysis : The use of a diamond electrode for the ultra-sensitive determination of duloxetine hydrochloride in surface waters illustrates its potential for environmental monitoring and water quality analysis (Manrique et al., 2020).

• Polymorphism and Solvates in Pharmaceuticals : The identification of polymorphism and a new metastable solvate of duloxetine hydrochloride underscores the importance of understanding the structures of pharmaceutical compounds for formulation processing and bioavailability (Marjo et al., 2011).

Mechanism of Action

Target of Action

Duvoglustat hydrochloride, also known as 1-Deoxynojirimycin hydrochloride, primarily targets alpha-glucosidase . Alpha-glucosidase is an enzyme that breaks down carbohydrates into simple sugars. Inhibiting this enzyme can help manage conditions like diabetes and Pompe disease .

Mode of Action

this compound acts as an alpha-glucosidase inhibitor . It binds and stabilizes both wild-type and multiple mutant forms of alpha-glucosidase, leading to higher cellular levels of the enzyme . This interaction enhances the stability of the enzyme, preventing its rapid degradation and clearance .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the breakdown of carbohydrates. By inhibiting alpha-glucosidase, the compound slows down the conversion of complex carbohydrates into simple sugars, thus controlling the release of glucose into the bloodstream .

Pharmacokinetics

It is known that the compound can increase the circulating half-life of acid alpha-glucosidase (gaa), leading to significant increases in total gaa activity in disease-relevant tissues .

Result of Action

The primary result of this compound’s action is the increased presence and activity of alpha-glucosidase in cells. This leads to a more controlled breakdown of carbohydrates, which can be beneficial in managing blood glucose levels and treating conditions like Pompe disease .

Safety and Hazards

A study was conducted to determine the safety and tolerability of 3 different doses of duvoglustat (AT2220) in participants affected by Pompe disease. The study was terminated due to serious adverse events in the first 2 of 3 participants in Cohort 1.

Future Directions

Duvoglustat hydrochloride may warrant further evaluation as a treatment for Pompe disease. It has been shown to increase the specific activity, trafficking, and lysosomal stability of P545L GAA, leading to increased levels of mature GAA in lysosomes, and promoting glycogen reduction in situ.

Biochemical Analysis

Biochemical Properties

Duvoglustat hydrochloride interacts with several enzymes and proteins. It is known to inhibit alpha-glucosidase , an enzyme that breaks down carbohydrates. It also interacts with other enzymes such as cyclomaltodextrin glucanotransferase, beta-glucosidase A, endoplasmic reticulum mannosyl-oligosaccharide 1,2-alpha-mannosidase, mannosyl-oligosaccharide alpha-1,2-mannosidase, and xylose isomerase . The nature of these interactions involves the inhibition of the enzymes, which can affect various biochemical reactions .

Cellular Effects

The effects of this compound on cells are primarily related to its role as an alpha-glucosidase inhibitor. By inhibiting this enzyme, it can affect the breakdown of carbohydrates within cells . This can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

This compound exerts its effects at the molecular level through its interactions with various biomolecules. As an alpha-glucosidase inhibitor, it binds to the enzyme and prevents it from breaking down carbohydrates . This can lead to changes in gene expression and enzyme activation or inhibition .

Metabolic Pathways

This compound is involved in the metabolic pathway related to the breakdown of carbohydrates, due to its role as an alpha-glucosidase inhibitor . It interacts with the enzyme alpha-glucosidase, which is involved in the breakdown of carbohydrates .